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Compound of Interest

Compound Name: (S)-L-Cystine-15N2

Cat. No.: B15144852

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on sourcing (S)-L-Cystine-
15Nz, a stable isotope-labeled amino acid crucial for a variety of research applications. This
document outlines key suppliers, purchasing details, and a detailed experimental protocol for
its use in metabolic labeling and quantitative proteomics.

Sourcing and Purchasing (S)-L-Cystine-'>N2

Several reputable suppliers offer high-purity (S)-L-Cystine-1>Nz for research purposes. Below is
a comparative summary of offerings from leading vendors. It is recommended to contact the
suppliers directly for the most current pricing and availability.
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Catalog
= I Product Number Isotopic Chemical CAS Molecular
upplier
S Name (Example  Purity Purity Number Weight
)
Sigma- L-Cystine- 952407- 98 atom % 952407-
_ >98% (CP) 242.29
Aldrich 15N2 61-3 15N 61-3
(S)-L-
MedchemE ) HY- 952407-
Cystine- =298.0% 299.0% 242.29
Xpress N0394S2 61-3
15N2
Cambridge
Isotope L-Cystine 952407-
_ NLM-3818  98% 98% 242.29
Laboratorie  (**Nz, 98%) 61-3

S

Experimental Protocol: Metabolic Labeling of a
Human Cell Line for Quantitative Proteomics

This protocol details a common application of (S)-L-Cystine-1°Nz in Stable Isotope Labeling by
Amino Acids in Cell Culture (SILAC) for the relative quantification of proteins.

Materials

e Human cell line (e.g., HEK293, Hela)

e SILAC-grade DMEM or RPMI-1640 medium deficient in L-cystine
o Dialyzed Fetal Bovine Serum (dFBS)

e (S)-L-Cystine-°N2 (heavy)

o L-Cystine (light)

e Phosphate-Buffered Saline (PBS)

o Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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Protein assay kit (e.g., BCA)

SDS-PAGE equipment and reagents

In-gel or in-solution digestion kit (with Trypsin)

Liquid chromatography-mass spectrometry (LC-MS/MS) system

Methodology

o Cell Culture Preparation:

o Culture the chosen human cell line in standard complete medium until the desired cell
number is reached.

o Prepare two sets of SILAC media:

» "Light" medium: SILAC-grade medium supplemented with 10% dFBS and "light" L-
Cystine at the standard concentration.

» "Heavy" medium: SILAC-grade medium supplemented with 10% dFBS and (S)-L-
Cystine-1>N:z at the same concentration as the light version.

e Metabolic Labeling:
o Passage the cells and seed them into the "light" and "heavy" SILAC media.

o Culture the cells for at least five to six cell doublings to ensure near-complete
incorporation of the labeled and unlabeled L-cystine into the proteome.

o Experimental Treatment:

o Once labeling is complete, apply the experimental treatment to one of the cell populations
(e.g., drug treatment to the "heavy" labeled cells, while the "light" labeled cells serve as a
control).

o Cell Harvesting and Lysis:

o Wash the cells with ice-cold PBS and harvest them.
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o Combine an equal number of cells from the "light" and "heavy" populations.

o Lyse the combined cell pellet using a suitable lysis buffer containing protease and
phosphatase inhibitors.

o Quantify the protein concentration of the lysate.

» Protein Digestion:

o Proteins can be separated by SDS-PAGE followed by in-gel digestion or digested directly
in-solution.

o Reduce and alkylate the proteins.
o Digest the proteins into peptides using trypsin.
e LC-MS/MS Analysis:
o Analyze the resulting peptide mixture using a high-resolution LC-MS/MS system.

o The mass spectrometer will detect pairs of peptides that are chemically identical but differ
in mass due to the incorporation of >N in the cystine residues.

e Data Analysis:

o Utilize specialized proteomics software (e.g., MaxQuant, Proteome Discoverer) to identify
and quantify the "light" and "heavy" peptide pairs.

o The ratio of the intensities of the heavy to light peptides for a given protein reflects the
change in its abundance in response to the experimental treatment.

Visualizing the Workflow and Logic

The following diagrams, generated using the DOT language, illustrate the experimental
workflow and the logic behind SILAC-based quantitative proteomics.
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Caption: A typical experimental workflow for SILAC-based quantitative proteomics.
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Caption: The core principle of SILAC quantification based on mass shift.

Applications in Research and Drug Development
The use of (S)-L-Cystine->Nz2 is not limited to the protocol described above. Its applications
extend to:

o Metabolic Flux Analysis: Tracing the metabolic fate of cystine in various cellular pathways.

» Biomarker Discovery: Identifying proteins that are differentially expressed in disease states
or in response to drug candidates.

e Drug Target Validation: Assessing the downstream effects of a drug on protein expression
and turnover.

e Biomolecular NMR: As a source of 1°N for structural and dynamic studies of proteins.[1]

This technical guide provides a foundational understanding for researchers and professionals
interested in utilizing (S)-L-Cystine-1>Nz. For specific applications and troubleshooting,
consulting the manufacturer's literature and relevant scientific publications is highly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to (S)-L-Cystine-1>N2: Suppliers,
Purchasing, and Experimental Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144852+#s-I-cystine-15n2-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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